2-Amino-5-(2-chloro-4-ethoxyphenyl)nicotinic acid, 95%
Overview
Description
2-Amino-5-(2-chloro-4-ethoxyphenyl)nicotinic acid (2A5CEPN) is a compound with an aromatic ring and an amine group. It has been studied for its potential applications in a variety of scientific research fields, including biochemistry, physiology, and pharmacology. The compound is known to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant effects. In addition, 2A5CEPN has been found to be a useful tool for studying the mechanisms of action of drugs, as well as for studying the biochemical and physiological effects of drugs.
Scientific Research Applications
2-Amino-5-(2-chloro-4-ethoxyphenyl)nicotinic acid, 95% has been found to have a wide range of potential applications in scientific research. The compound has been found to be a useful tool for studying the mechanisms of action of drugs, as well as for studying the biochemical and physiological effects of drugs. In addition, 2-Amino-5-(2-chloro-4-ethoxyphenyl)nicotinic acid, 95% has been found to be a useful tool for studying the effects of drugs on cellular signaling pathways and for studying the effects of drugs on gene expression. The compound has also been studied for its potential applications in the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of 2-Amino-5-(2-chloro-4-ethoxyphenyl)nicotinic acid, 95% is not fully understood. However, it is believed that the compound binds to certain receptors in the body, such as the nicotinic acetylcholine receptor, and activates these receptors. This activation of the receptors is believed to be responsible for the various biological activities of the compound, such as its anti-inflammatory, anti-tumor, and anti-oxidant effects.
Biochemical and Physiological Effects
2-Amino-5-(2-chloro-4-ethoxyphenyl)nicotinic acid, 95% has been found to have a wide range of biochemical and physiological effects. The compound has been found to have anti-inflammatory, anti-tumor, and anti-oxidant effects. In addition, the compound has been found to have an inhibitory effect on the growth of certain types of cancer cells. The compound has also been found to have an inhibitory effect on the release of certain neurotransmitters, such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
2-Amino-5-(2-chloro-4-ethoxyphenyl)nicotinic acid, 95% has several advantages for use in laboratory experiments. The compound is stable and can be stored at room temperature. In addition, the compound is easy to synthesize, and the yield of the reaction is typically 95%. However, the compound is relatively expensive, and the mechanism of action of the compound is not fully understood.
Future Directions
There are a number of potential future directions for research on 2-Amino-5-(2-chloro-4-ethoxyphenyl)nicotinic acid, 95%. One potential direction is to further study the biochemical and physiological effects of the compound. Another potential direction is to study the mechanism of action of the compound in more detail. In addition, further research could be done on the potential applications of the compound in the treatment of cancer and other diseases. Finally, further research could be done on the potential use of the compound as a tool for studying the mechanisms of action of drugs.
Synthesis Methods
2-Amino-5-(2-chloro-4-ethoxyphenyl)nicotinic acid, 95% can be synthesized from 2-chloro-4-ethoxyphenylacetic acid and 2-amino-5-chloropyridine in a two-step process. The first step involves reacting the 2-chloro-4-ethoxyphenylacetic acid with 2-amino-5-chloropyridine in the presence of a base, such as sodium hydroxide. This reaction results in the formation of 2-amino-5-(2-chloro-4-ethoxyphenyl)nicotinic acid. The second step involves the purification of the compound using recrystallization. The yield of the reaction is typically 95%.
properties
IUPAC Name |
2-amino-5-(2-chloro-4-ethoxyphenyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O3/c1-2-20-9-3-4-10(12(15)6-9)8-5-11(14(18)19)13(16)17-7-8/h3-7H,2H2,1H3,(H2,16,17)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAOIJGABFCPBFC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C2=CC(=C(N=C2)N)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00688201 |
Source
|
| Record name | 2-Amino-5-(2-chloro-4-ethoxyphenyl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00688201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261947-87-8 |
Source
|
| Record name | 2-Amino-5-(2-chloro-4-ethoxyphenyl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00688201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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